Cas no 1805292-20-9 (4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1805292-20-9
• MF: C₈H₅F₅N₂O₄
• MW: 288.128319501877
• CID: 4841768
• Update Time: 2025-05-24

4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H5F5N2O4/c9-7(10)3-1-5(19-8(11,12)13)14-4(2-16)6(3)15(17)18/h1,7,16H,2H2
• InChI Key： AYYRCZXIUVEBTR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CO)C=1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 2
• Topological Polar Surface Area: 88.2

Additional information on 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol

4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol: A Comprehensive Overview

4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol, with the CAS number 1805292-20-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a nitro group, and a trifluoromethoxy group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and fluorinations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, thereby improving the yield and purity of the compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach to synthesizing this compound using a palladium-catalyzed coupling reaction, which significantly reduced the number of steps required for its preparation.

One of the most notable applications of 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol is in the development of novel pharmaceutical agents. The compound's ability to act as a potent inhibitor of certain enzymes has made it a promising candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. For example, research conducted at the University of California revealed that this compound exhibits selective inhibition against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This finding has opened new avenues for exploring its potential as an anticancer agent.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemical research. Its ability to inhibit plant pathogenic enzymes makes it a potential candidate for developing novel pesticides and fungicides. A recent study published in Nature Communications highlighted its efficacy in inhibiting the activity of phytopathogenic fungi by disrupting their cellular signaling pathways. This discovery underscores its potential role in sustainable agriculture practices.

The unique electronic properties of 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol also make it an attractive material for use in electronic devices. Researchers have explored its application as an organic semiconductor in field-effect transistors (FETs) and light-emitting diodes (LEDs). A study conducted at Stanford University demonstrated that incorporating this compound into organic electronic devices significantly enhances their performance by improving charge transport properties.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial for ensuring its safe use. Recent studies have investigated its biodegradation pathways under various environmental conditions. Findings from these studies suggest that while the compound is relatively stable under normal conditions, it can undergo microbial degradation under specific anaerobic conditions. These insights are essential for developing strategies to mitigate any potential environmental impacts associated with its use.

In conclusion, 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-methanol is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.